Cas no 1633350-06-7 ((±)-Zanubrutinib)

• Product Name: (±)-Zanubrutinib
• CAS No: 1633350-06-7
• MF: C₂₇H₂₉N₅O₃
• MW: 471.5509
• MDL: MFCD30738015
• CID: 2360223
• Update Time: 2024-11-01

(±)-Zanubrutinib Chemical and Physical Properties

Names and Identifiers

• 7-(1-acryloylpiperidin-4-yl)-2-(4-phenoxyphenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxamide
• BGB3111
• (+/-)-Zanubrutinib
• ((plusmn))-Zanubrutinib
• 2-(4-phenoxyphenyl)-7-(1-prop-2-enoylpiperidin-4-yl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxamide
• BDBM249900
• BCP25045
• BCP25838
• NSC799318
• SB18877
• ( inverted exclamation markA)-Zanubrutinib
• US9447106, 27
• C(C=C)(=O)N1CCC(CC1)C1CCNC=2N1N=C(C
• (±)-Zanubrutinib

• MDL： MFCD30738015
• Inchi： 1S/C27H29N5O3/c1-2-23(33)31-16-13-18(14-17-31)22-12-15-29-27-24(26(28)34)25(30-32(22)27)19-8-10-21(11-9-19)35-20-6-4-3-5-7-20/h2-11,18,22,29H,1,12-17H2,(H2,28,34)
• InChI Key： RNOAOAWBMHREKO-UHFFFAOYSA-N
• SMILES： O=C(C([H])=C([H])[H])N1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])N([H])C2=C(C(N([H])[H])=O)C(C3C([H])=C([H])C(=C([H])C=3[H])OC3C([H])=C([H])C([H])=C([H])C=3[H])=NN12

Computed Properties

• Exact Mass: 471.22703980 g/mol
• Monoisotopic Mass: 471.22703980 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 103
• Molecular Weight: 471.5

(±)-Zanubrutinib Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers